Cas no 1353983-18-2 ((4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid)

• Product Name: (4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid
• CAS No: 1353983-18-2
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 2158368
• Update Time: 2025-07-21

(4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid
• 2-((4-(((Benzyloxy)carbonyl)amino)cyclohexyl)thio)acetic acid
• AM94593
• (4-Benzyloxycarbonylaminocyclohexylsulfanyl)acetic acid

• Inchi： 1S/C16H21NO4S/c18-15(19)11-22-14-8-6-13(7-9-14)17-16(20)21-10-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2,(H,17,20)(H,18,19)
• InChI Key： CXPFHHLXPAYIBA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1CCC(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid

Comprehensive Overview of (4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid (CAS No. 1353983-18-2)

(4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid (CAS No. 1353983-18-2) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its unique cyclohexylsulfanyl and benzyloxycarbonylamino functional groups, has garnered attention for its potential in drug development, particularly in the design of enzyme inhibitors and prodrugs. Its molecular structure, which combines a cyclohexyl ring with a sulfanylacetic acid moiety, offers versatility in chemical modifications, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for custom synthesis and high-purity intermediates like (4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly interested in its role in peptide-based therapeutics, where the benzyloxycarbonyl (Cbz) protecting group is crucial for selective amino acid modifications. This compound’s stability and reactivity under mild conditions align with the growing trend toward green chemistry and sustainable synthesis methods.

The compound’s CAS No. 1353983-18-2 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial settings. Common queries include its solubility, melting point, and compatibility with cross-coupling reactions. Notably, its sulfanylacetic acid segment enables thiol-mediated conjugation, a hotspot in antibody-drug conjugate (ADC) research. This aligns with the broader interest in precision medicine, where tailored molecular constructs are pivotal.

From a synthetic perspective, (4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid exemplifies the convergence of scaffold diversity and functional group tolerance. Its cyclohexyl backbone provides rigidity, while the acetic acid tail enhances water solubility—a critical factor for bioavailability optimization. These attributes resonate with current explorations in prodrug design, where balancing lipophilicity and hydrophilicity is paramount.

In summary, (4-Benzyloxycarbonylamino-cyclohexylsulfanyl)-acetic acid (CAS No. 1353983-18-2) stands at the intersection of innovation and utility, addressing key challenges in drug discovery and material science. Its multifaceted chemistry continues to inspire solutions for therapeutic targeting and molecular engineering, cementing its status as a compound of enduring scientific interest.